Cas no 2757951-22-5 (1-Ethynyl-2,4-dimethoxy-5-methylbenzene)

• Product Name: 1-Ethynyl-2,4-dimethoxy-5-methylbenzene
• CAS No: 2757951-22-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6369734
• PubChem ID: 165766552
• Update Time: 2025-05-20

1-Ethynyl-2,4-dimethoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-2,4-dimethoxy-5-methylbenzene
• EN300-37357371
• 2757951-22-5
• 1-Ethynyl-2,4-dimethoxy-5-methylbenzene

• Inchi： 1S/C11H12O2/c1-5-9-6-8(2)10(12-3)7-11(9)13-4/h1,6-7H,2-4H3
• InChI Key： PVVCUXXPVILXDD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#C)=CC=1C)OC

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Ethynyl-2,4-dimethoxy-5-methylbenzene

1-Ethynyl-2,4-Dimethoxy-5-Methylbenzene: A Comprehensive Overview

1-Ethynyl-2,4-dimethoxy-5-methylbenzene, also known by its CAS registry number CAS No. 2757951-22-5, is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with an ethynyl group at position 1, methoxy groups at positions 2 and 4, and a methyl group at position 5. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block in various research and industrial contexts.

The synthesis of 1-Ethynyl-2,4-dimethoxy-5-methylbenzene typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating the desired substituents through directed metallation or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its accessibility for large-scale applications.

In terms of chemical properties, this compound exhibits strong electron-donating effects due to the methoxy groups, which influence its reactivity in various reactions. The presence of the ethynyl group introduces additional functional diversity, allowing for further derivatization to form more complex structures. For instance, the alkyne moiety can undergo cycloaddition reactions or be used as a precursor for forming conjugated systems.

Recent studies have highlighted the potential of 1-Ethynyl-2,4-dimethoxy-5-methylbenzene in drug discovery and materials science. In the pharmaceutical sector, its structure has been explored as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. Researchers have reported promising results in preclinical models, underscoring its potential as a lead compound for drug development.

In materials science, this compound has been utilized as a precursor for synthesizing advanced materials such as conjugated polymers and low-dimensional nanostructures. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in organic electronics and optoelectronics.

The environmental impact of 1-Ethynyl-2,4-dimethoxy-5-methylbenzene has also been a subject of recent research interest. Studies have shown that under specific conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-Ethynyl-2,4-dimethoxy-5-methylbenzene (CAS No. 2757951-22-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in the advancement of modern chemistry.